Cas no 116967-16-9 (1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde)

• Product Name: 1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde
• CAS No: 116967-16-9
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 131441
• PubChem ID: 45092679
• Update Time: 2025-04-19

1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde
• 1H-Pyrrole-2-carboxaldehyde,1-(hydroxymethyl)-
• 1H-Pyrrole-2-carboxaldehyde,1-(hydroxymethyl)-(9CI)
• 1-(HYDROXYMETHYL)PYRROLE-2-CARBALDEHYDE
• 116967-16-9
• 1H-Pyrrole-2-carboxaldehyde, 1-(hydroxymethyl)-

• Inchi： 1S/C6H7NO2/c8-4-6-2-1-3-7(6)5-9/h1-4,9H,5H2
• InChI Key： XGZAKLAGPQJGRO-UHFFFAOYSA-N
• SMILES： OCN1C=CC=C1C=O

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 42.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes